Cas no 676261-93-1 (2-(4-benzo[1,3]dioxol-5-yl-1H-pyrazol-3-yl)-6-methyl-pyridine)

• Product Name: 2-(4-benzo[1,3]dioxol-5-yl-1H-pyrazol-3-yl)-6-methyl-pyridine
• CAS No: 676261-93-1
• MF: C₁₆H₁₃N₃O₂
• MW: 279.293323278427
• CID: 2139652
• PubChem ID: 22288658
• Update Time: 2025-04-21

2-(4-benzo[1,3]dioxol-5-yl-1H-pyrazol-3-yl)-6-methyl-pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-benzo[1,3]dioxol-5-yl-1H-pyrazol-3-yl)-6-methyl-pyridine
• GOFLIWZPAVMGLO-UHFFFAOYSA-N
• 676261-93-1
• DB-291828
• SCHEMBL3242826

• Inchi： 1S/C16H13N3O2/c1-10-3-2-4-13(18-10)16-12(8-17-19-16)11-5-6-14-15(7-11)21-9-20-14/h2-8H,9H2,1H3,(H,17,19)
• InChI Key： GOFLIWZPAVMGLO-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)C1C=NNC=1C1C=CC=C(C)N=1

Computed Properties

• Exact Mass: 279.100776666Da
• Monoisotopic Mass: 279.100776666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 60Ų